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Compound of Interest

Compound Name: (7Z,10Z,13Z)-Docosatrienoyl-CoA

Cat. No.: B15548979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(7Z,10Z,13Z)-Docosatrienoyl-CoA is the activated thioester form of (7Z,10Z,13Z)-

docosatrienoic acid, a very long-chain omega-9 polyunsaturated fatty acid. While not as

extensively studied as other fatty acyl-CoAs, recent research has begun to elucidate the

biological significance of its corresponding free fatty acid, particularly in cellular signaling

pathways related to pigmentation. This technical guide provides a comprehensive overview of

the current knowledge surrounding (7Z,10Z,13Z)-Docosatrienoyl-CoA, including its proposed

biosynthesis, potential metabolic roles, and associated experimental methodologies. Due to the

limited direct research on this specific acyl-CoA, this guide synthesizes information from related

fields of fatty acid metabolism and provides hypothetical pathways based on established

biochemical principles.

Biochemical Properties
(7Z,10Z,13Z)-Docosatrienoyl-CoA is a C22 fatty acyl-CoA with three cis double bonds at the

7th, 10th, and 13th carbon positions from the carboxyl group. As an omega-9 fatty acid, the

terminal double bond is nine carbons from the methyl end of the fatty acid chain. The presence

of the coenzyme A (CoA) moiety activates the fatty acid for various metabolic processes.

Table 1: Physicochemical Properties of (7Z,10Z,13Z)-Docosatrienoic Acid
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Property Value Reference

Molecular Formula C22H38O2 N/A

Molecular Weight 334.5 g/mol N/A

IUPAC Name
(7Z,10Z,13Z)-docosa-7,10,13-

trienoic acid
N/A

Note: Quantitative data for (7Z,10Z,13Z)-Docosatrienoyl-CoA is not currently available in the

literature. The table above refers to the corresponding free fatty acid.

Biosynthesis
The precise biosynthetic pathway of (7Z,10Z,13Z)-docosatrienoic acid, and consequently its

CoA ester, has not been experimentally elucidated. However, a plausible pathway can be

proposed based on the known mechanisms of fatty acid elongation and desaturation. The

pathway likely begins with the omega-9 monounsaturated fatty acid, oleic acid (18:1 n-9), and

proceeds through a series of elongation and desaturation steps.
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Endoplasmic Reticulum

Oleoyl-CoA (18:1 n-9) Eicosenoyl-CoA (20:1 n-9)
ELOVL

Eicosadienoyl-CoA (20:2 n-9)
Δ5 Desaturase

Docosadienoyl-CoA (22:2 n-9)
ELOVL

(7Z,10Z,13Z)-Docosatrienoyl-CoA (22:3 n-9)
Δ7 Desaturase (Hypothetical)
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To cite this document: BenchChem. [An In-depth Technical Guide to (7Z,10Z,13Z)-
Docosatrienoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548979#what-is-7z-10z-13z-docosatrienoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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